Cas no 1014613-54-7 (2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro)

2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro structure
1014613-54-7 structure
Product Name:2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro
CAS No:1014613-54-7
MF:C9H9ClN2
MW:180.634160757065
CID:830895
Update Time:2026-04-29

2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro
    • 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine
    • Inchi: InChI=1S/C9H9ClN2/c1-2-6-5-7-8(10)3-4-11-9(7)12-6/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: WJFOZMMMGNISOH-UHFFFAOYSA-N
    • SMILES: CCC1=CC2=C(N=CC=C2Cl)N1

Computed Properties

  • Exact Mass: 180.04557
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 28.68
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